BENGHE Foundational & Exploratory

Check Availability & Pricing

Structure and molecular weight of NHS ester-
PEG13-COOH.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NHS ester-PEG13-COOH

Cat. No.: B12424475

An In-Depth Technical Guide to NHS ester-PEG13-COOH: Structure, Properties, and
Applications

This technical guide provides a comprehensive overview of NHS ester-PEG13-COOH, a
heterobifunctional crosslinker widely utilized by researchers, scientists, and drug development
professionals. This document details its chemical structure, molecular weight, and provides in-
depth experimental protocols for its application in bioconjugation.

Core Structure and Physicochemical Properties

NHS ester-PEG13-COOH is a polyethylene glycol (PEG) derivative that features two distinct
reactive functional groups at either end of a 13-unit PEG spacer. These are an N-
hydroxysuccinimide (NHS) ester and a carboxylic acid (COOH). This bifunctional nature allows
for sequential or orthogonal conjugation strategies. The central PEG chain is hydrophilic, which
enhances the solubility of the molecule and its conjugates in aqueous environments.

The NHS ester is a highly reactive group that specifically targets primary amines, such as those
found on the side chains of lysine residues and the N-terminus of proteins, to form stable
amide bonds.[1][2][3][4] This reaction is most efficient in a pH range of 7.2 to 9.[2] The terminal
carboxylic acid can be conjugated to primary amines using carbodiimide chemistry, typically
involving activators like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence
of N-hydroxysuccinimide (NHS).
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It is important to note that the exact molecular weight and formula for "NHS ester-PEG13-
COOH" can vary between suppliers, likely due to differences in the monomeric units of the
PEG chain. Researchers should always refer to the certificate of analysis provided by the
manufacturer for precise information.
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Property Value Source
Molecular Weight 773.82 g/mol

787.9 g/mol

Molecular Formula Cs3Hs59NO19

C34H61NO19

Purity Typically 295%

N-hydroxysuccinimide (NHS)

Functional Groups ] ]
ester, Carboxylic acid (COOH)

Store at -20°C, keep in a dry
Storage Conditions environment and avoid

sunlight.

Reaction Mechanism and Signaling Pathway

The primary application of NHS ester-PEG13-COOH is in bioconjugation, where it acts as a
linker to connect two different molecules. The reaction involving the NHS ester is a nucleophilic
acyl substitution. A primary amine on a target molecule acts as a nucleophile, attacking the
carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the
release of N-hydroxysuccinimide as a byproduct.
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Products

Reactants
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(R-PEG-C(O)NH-Protein)
( Protein-NH2 )
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Step 1: First Conjugation (NHS Ester Reaction)
Prepare Protein 1 Dissolve NHS-PEG-COOH
(in amine-free buffer) (in DMSO/DMF)

'

(React at RT for 30-60 mirD

:

(Purify Intermediate Conjugate)

ntermediate
Conjugate

Step 2: Sfcond Conjugation (COOH Reaction)
Activate COOH with Prepare Protein 2
EDC/NHS (pH 4.5-6.0) (in conjugation buffer)
(React at RT for 2 hours)

Quench and Purify

Final Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Structure and molecular weight of NHS ester-PEG13-
COOH.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424475#structure-and-molecular-weight-of-nhs-
ester-pegl13-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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